Cas no 43157-50-2 (2-Thioadenosine)

2-Thioadenosine structure
2-Thioadenosine structure
Product Name:2-Thioadenosine
CAS No:43157-50-2
MF:C10H13N5O4S
MW:299.306319952011
MDL:MFCD00171540
CID:331273
PubChem ID:6451965
Update Time:2025-04-19

2-Thioadenosine Chemical and Physical Properties

Names and Identifiers

    • Adenosine,1,2-dihydro-2-thioxo-
    • 2-THIOADENOSINE
    • 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purine-2-thione
    • 2-Mercaptoadenosine
    • 2-THIOADENOSINE,2-Mercaptoadenosine
    • 2-thio-isoguanosine
    • 2-thioladenosine
    • Adenosine,1,2-dihydro-2-thioxo
    • adenosine-2-thione
    • Adenosine, 1,2-dihydro-2-thioxo-
    • 6-amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purine-2-thione
    • (2S,3R,4S,5R)-2-(6-amino-2-mercapto-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
    • 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-3,9-dihydro-purine-2-thione
    • Cangrelor Impurity 6
    • AMMD00034
    • LTESOZAUMTUKQX-UUOKFMHZSA-N
    • SCHEMBL8862402
    • AC-30416
    • 6-Amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-purine-2-thione
    • BDBM50552883
    • CHEMBL4761218
    • AKOS026674387
    • DS-11969
    • CS-0078716
    • EN300-27187959
    • AM85769
    • 2-thiodenosine
    • DTXSID70195735
    • MFCD00171540
    • SCHEMBL2463630
    • 43157-50-2
    • (2R,3R,4S,5R)-2-(6-amino-2-sulfanyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • DTXCID10118226
    • 1,2-Dihydro-2-thioxo-adenosine; 2,3-Dihydro-2-thioxoadenosine; 2-Mercaptoadenosine;
    • 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2-thione
    • 2-Thioadenosine
    • MDL: MFCD00171540
    • Inchi: 1S/C10H13N5O4S/c11-7-4-8(14-10(20)13-7)15(2-12-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,20)/t3-,5-,6-,9-/m1/s1
    • InChI Key: LTESOZAUMTUKQX-UUOKFMHZSA-N
    • SMILES: S=C1NC(=C2C(=N1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

  • Exact Mass: 299.06900
  • Monoisotopic Mass: 299.06882509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 168

Experimental Properties

  • Density: 2.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 544.5℃/760mmHg
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 174.53000
  • LogP: -0.73620

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